Cas no 1033778-62-9 (4-Fluoro-5-morpholino-2-nitrobenzoic acid)

• Product Name: 4-Fluoro-5-morpholino-2-nitrobenzoic acid
• CAS No: 1033778-62-9
• MF: C₁₁H₁₁FN₂O₅
• MW: 270.213846445084
• MDL: MFCD11656825
• CID: 1056109
• PubChem ID: 56972837
• Update Time: 2025-05-19

4-Fluoro-5-morpholino-2-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-5-morpholino-2-nitrobenzoic acid
• 4-Fluoro-5-(4-morpholinyl)-2-nitrobenzoic acid
• SY004951
• AC2761
• 4-FLUORO-5-MORPHOLINO-2-NITROBENZOICACID
• AKOS011265683
• 4-FLUORO-5-(MORPHOLIN-4-YL)-2-NITROBENZOIC ACID
• MFCD11656825
• SCHEMBL4369603
• CS-0335589
• 1033778-62-9
• DB-058988
• 4-Fluoro-5-morpholin-4-yl-2-nitro-benzoic acid
• A896480
• 4-fluoro-5-morpholin-4-yl-2-nitrobenzoic acid
• SHTVGSIBIUFYTN-UHFFFAOYSA-N

• MDL： MFCD11656825
• Inchi： 1S/C11H11FN2O5/c12-8-6-9(14(17)18)7(11(15)16)5-10(8)13-1-3-19-4-2-13/h5-6H,1-4H2,(H,15,16)
• InChI Key： SHTVGSIBIUFYTN-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C(=O)O)C=C1N1CCOCC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 270.06519962g/mol
• Monoisotopic Mass: 270.06519962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 95.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on 4-Fluoro-5-morpholino-2-nitrobenzoic acid

4-Fluoro-5-morpholino-2-nitrobenzoic Acid (CAS No. 1033778-62-9)

The compound 4-fluoro-5-morpholino-2-nitrobenzoic acid, with the CAS number 1033778-62-9, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoic acid backbone substituted with a fluoro group at the 4-position, a morpholino group at the 5-position, and a nitro group at the 2-position. These substituents impart distinctive chemical and physical properties to the molecule, making it a valuable compound for various applications.

The synthesis of 4-fluoro-5-morpholino-2-nitrobenzoic acid involves a series of carefully controlled reactions. The starting material is typically a substituted benzoic acid derivative, which undergoes nitration to introduce the nitro group at the 2-position. Subsequent fluorination and morpholinization steps are then performed to introduce the fluoro and morpholino groups at their respective positions. The precise control of reaction conditions is crucial to ensure high yield and purity of the final product.

One of the most notable features of this compound is its strong electron-withdrawing groups, such as the nitro and fluoro groups. These groups significantly influence the electronic properties of the molecule, making it highly reactive in certain chemical transformations. The presence of the morpholino group further enhances the compound's versatility by providing additional functionalization opportunities. Recent studies have demonstrated that this compound exhibits excellent stability under various environmental conditions, making it suitable for long-term applications in harsh environments.

In terms of applications, 4-fluoro-5-morpholino-2-nitrobenzoic acid has found utility in several areas. Its strong electron-withdrawing nature makes it an ideal candidate for use in electrophilic aromatic substitution reactions. Additionally, its ability to form stable complexes with metal ions has led to its use in coordination chemistry and catalysis. Recent research has also explored its potential as a building block for advanced materials, such as organic semiconductors and functional polymers.

The morpholino group in this compound plays a critical role in modulating its physical properties. Morpholine is known for its ability to act as a hydrogen bond donor and acceptor, which can significantly influence the solubility and crystallinity of the compound. This makes it particularly useful in applications where precise control over these properties is essential. For instance, in pharmaceutical research, this compound has been investigated as a potential drug delivery agent due to its ability to enhance drug solubility and bioavailability.

Recent advancements in computational chemistry have enabled researchers to gain deeper insights into the electronic structure and reactivity of 4-fluoro-5-morpholino-2-nitrobenzoic acid. By employing density functional theory (DFT) calculations, scientists have been able to map out the molecular orbitals and identify key reaction sites for further modification. These studies have provided valuable information for designing derivatives with enhanced functionality.

In conclusion, 4-fluoro-5-morpholino-2-nitrobenzoic acid (CAS No. 1033778-62-9) is a versatile and highly functionalized organic compound with a wide range of applications across multiple disciplines. Its unique combination of substituents offers exceptional chemical reactivity and physical stability, making it an invaluable tool for researchers and industry professionals alike.